Cas no 2172066-80-5 (Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate)
Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1642454
- 2172066-80-5
- tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate
- Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate
-
- Inchi: 1S/C15H28N2O3/c1-13(2,3)20-12(18)17-10-15(19,11-17)14(16)8-6-4-5-7-9-14/h19H,4-11,16H2,1-3H3
- InChI Key: VPQCBSQVYAORDC-UHFFFAOYSA-N
- SMILES: OC1(CN(C(=O)OC(C)(C)C)C1)C1(CCCCCC1)N
Computed Properties
- Exact Mass: 284.20999276g/mol
- Monoisotopic Mass: 284.20999276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 75.8Ų
Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1642454-0.05g |
tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate |
2172066-80-5 | 0.05g |
$1261.0 | 2023-07-10 | ||
| Enamine | EN300-1642454-0.1g |
tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate |
2172066-80-5 | 0.1g |
$1320.0 | 2023-07-10 | ||
| Enamine | EN300-1642454-0.25g |
tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate |
2172066-80-5 | 0.25g |
$1381.0 | 2023-07-10 | ||
| Enamine | EN300-1642454-0.5g |
tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate |
2172066-80-5 | 0.5g |
$1440.0 | 2023-07-10 | ||
| Enamine | EN300-1642454-1.0g |
tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate |
2172066-80-5 | 1.0g |
$1500.0 | 2023-07-10 | ||
| Enamine | EN300-1642454-2.5g |
tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate |
2172066-80-5 | 2.5g |
$2940.0 | 2023-07-10 | ||
| Enamine | EN300-1642454-5.0g |
tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate |
2172066-80-5 | 5.0g |
$4349.0 | 2023-07-10 | ||
| Enamine | EN300-1642454-10.0g |
tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate |
2172066-80-5 | 10.0g |
$6450.0 | 2023-07-10 | ||
| Enamine | EN300-1642454-50mg |
tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate |
2172066-80-5 | 50mg |
$1261.0 | 2023-09-22 | ||
| Enamine | EN300-1642454-100mg |
tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate |
2172066-80-5 | 100mg |
$1320.0 | 2023-09-22 |
Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate
Introduction to Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2172066-80-5)
Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate, with the chemical formula C₁₆H₂₇NO₄, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2172066-80-5, belongs to a class of molecules known for their diverse applications in drug discovery and development. The presence of a tert-butyl group, an amino-substituted cycloheptyl moiety, and a hydroxyazetidine core makes this molecule a promising candidate for further investigation in medicinal chemistry.
The structural features of Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate contribute to its potential utility in various therapeutic contexts. The tert-butyl group enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. Meanwhile, the 1-aminocycloheptyl side chain introduces a bulky, rigid structure that may influence binding interactions with biological targets. The hydroxyazetidine ring is particularly interesting as it resembles certain pharmacophores found in known bioactive compounds, suggesting possible interactions with enzymes or receptors involved in disease pathways.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and interactions of Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate with various biological targets. Studies have indicated that this compound may exhibit inhibitory effects on certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. The hydroxyl group on the azetidine ring provides a potential site for hydrogen bonding interactions, which could enhance binding specificity to target proteins.
In vitro studies have also highlighted the compound's potential as an anti-inflammatory agent. The interaction between Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate and inflammatory cytokine pathways has been investigated, revealing promising results in reducing pro-inflammatory mediator release. This suggests that the compound may have therapeutic applications in conditions such as rheumatoid arthritis or inflammatory bowel disease.
The synthesis of Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, have been employed to construct the complex molecular framework efficiently. The synthesis process also benefits from green chemistry principles, minimizing waste and utilizing sustainable solvents where possible.
From a regulatory perspective, the development of Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate as a pharmaceutical candidate must adhere to stringent guidelines set forth by global health authorities. Preclinical studies are essential to evaluate its safety profile, pharmacokinetics, and potential side effects before human trials can commence. These studies often involve animal models to assess toxicity and pharmacological responses, providing critical data for regulatory submissions.
The role of Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate in drug discovery is further underscored by its potential as a scaffold for derivative development. By modifying specific functional groups or side chains, researchers can generate libraries of analogs with tailored biological activities. This approach allows for the optimization of potency, selectivity, and pharmacokinetic properties, ultimately leading to more effective therapeutic agents.
As our understanding of disease mechanisms continues to evolve, compounds like Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate will play an increasingly important role in addressing unmet medical needs. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical applications. The integration of high-throughput screening technologies and artificial intelligence-driven drug design tools will further accelerate the discovery process.
In conclusion, Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic interventions. Continued investigation into its properties and applications will undoubtedly contribute to advancements in medicine and improve patient outcomes worldwide.
2172066-80-5 (Tert-butyl 3-(1-aminocycloheptyl)-3-hydroxyazetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)